4-Methyl-3-nitropyridine
Overview
Description
4-Methyl-3-nitropyridine is a substituted nitropyridine . It has the empirical formula C6H6N2O2 and a molecular weight of 138.12 . The compound can be prepared by the malonation of 4-methoxy-3-nitropyridine with sodium diethyl malonate .
Synthesis Analysis
The synthesis of 4-Methyl-3-nitropyridine involves the malonation of 4-methoxy-3-nitropyridine with sodium diethyl malonate . It can also be used as a starting material in the synthesis of ethyl 6-azaindole-2-carboxylate and 3-substituted azaindoles .Molecular Structure Analysis
The molecular structure of 4-Methyl-3-nitropyridine is represented by the SMILES stringCc1ccncc1N+=O . The InChI representation is InChI=1S/C6H6N2O2/c1-5-2-3-7-4-6 (5)8 (9)10/h2-4H,1H3 . Chemical Reactions Analysis
The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion. When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained . The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Physical And Chemical Properties Analysis
4-Methyl-3-nitropyridine is a solid with a refractive index of n20/D 1.549. It has a boiling point of 238 °C and a melting point of 24-28 °C. The density of the compound is 1.228 g/mL at 25 °C .Scientific Research Applications
. . . This ion is then reacted with . .
Synthesis of Imidazo Pyridines
From 4-aminopyridine, imidazo [4,5-c] pyridines have been synthesized . This shows the potential of 4-Methyl-3-nitropyridine in the synthesis of complex heterocyclic compounds.
Synthesis of Nitropyridine-2-sulfonic Acid
From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction . This compound can be used to synthesize a series of 2-substituted-5-nitro-pyridines .
Substitution Reactions
3-Nitropyridine and 4-substituted-3-nitropyridines have been substituted with ammonia and amines by the vicarious substitution method and by the oxidative substitution method in the position para to the nitro group . This results in high regioselectivities and yields, affording a series of 4-substituted-2-alkylamino-5-nitropyridines .
Synthesis of Azaindoles
4-Methyl-3-nitropyridine may be used as a starting material in the synthesis of ethyl 6-azaindole-2-carboxylate and also 3-substituted azaindoles . This highlights its potential in the synthesis of bioactive compounds.
Safety and Hazards
Mechanism of Action
Target of Action
Nitropyridines, the class of compounds to which 4-methyl-3-nitropyridine belongs, are known to interact with various biological targets depending on their specific substitutions .
Mode of Action
It’s known that nitropyridines can undergo various chemical reactions, including electrophilic aromatic substitution . In the case of 4-Methyl-3-nitropyridine, the nitro group might migrate from the 1-position to the 3-position by a [1,5] sigmatropic shift .
Biochemical Pathways
Nitropyridines are often used in the synthesis of various organic compounds, suggesting they may interact with a wide range of biochemical pathways .
properties
IUPAC Name |
4-methyl-3-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2/c1-5-2-3-7-4-6(5)8(9)10/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLNRJMGYBKMDGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70334743 |
Source
|
| Record name | 4-Methyl-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70334743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-3-nitropyridine | |
CAS RN |
5832-44-0 |
Source
|
| Record name | 4-Methyl-3-nitropyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5832-44-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methyl-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70334743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Methyl-3-nitropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular structure and spectroscopic data for 4-Methyl-3-nitropyridine?
A1: 4-Methyl-3-nitropyridine has the molecular formula C6H6N2O2 and a molecular weight of 138.12 g/mol []. While the provided research doesn't explicitly state the structure, it indicates a pyridine ring with a methyl group at the 4th position and a nitro group at the 3rd position.
Q2: How do the electronic properties of 4-Methyl-3-nitropyridine make it suitable for applications like solar cells?
A2: Density Functional Theory (DFT) calculations on 4-Methyl-3-nitropyridine reveal a measurable energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) []. This HOMO-LUMO gap suggests the potential for charge transfer within the molecule, a crucial property for materials used in solar cells [].
Q3: Has 4-Methyl-3-nitropyridine demonstrated any catalytic properties?
A3: The provided research focuses primarily on the compound's synthesis, spectroscopic characterization, and theoretical calculations of electronic and nonlinear optical properties. There is no mention of catalytic properties or applications for 4-Methyl-3-nitropyridine in these papers.
Q4: Can computational chemistry methods predict the properties and behavior of 4-Methyl-3-nitropyridine?
A4: Yes, computational chemistry methods like Density Functional Theory (DFT) have been employed to investigate 4-Methyl-3-nitropyridine [, ]. These studies used DFT to calculate the molecule's vibrational frequencies, electronic structure, and nonlinear optical properties. The results align well with experimental data, demonstrating the effectiveness of computational methods in predicting the compound's behavior [, ].
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